Cas no 514800-80-7 (4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid)

4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with chloro, methyl, and carboxylic acid functional groups. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The chloro and carboxylic acid groups enhance reactivity, facilitating further derivatization, while the dimethyl substitution contributes to stability. Its well-defined molecular architecture makes it valuable for constructing complex heterocyclic systems. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Suitable for controlled reactions, it is often employed in the development of biologically active molecules.

4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid structure

514800-80-7 structure

Product Name:4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid

CAS No:514800-80-7

MF:C₆H₇ClN₂O₂

MW:174.584980249405

MDL:MFCD02253705

CID:1074385

PubChem ID:4585644

Update Time:2025-05-27

4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid
- 514800-80-7
- 4-chloro-1,5-dimethyl-1 h-pyrazole-3-carboxylic acid, AldrichCPR
- 1H-pyrazole-3-carboxylic acid, 4-chloro-1,5-dimethyl-
- ALBB-014298
- DB-099868
- 4-chloro-1,5-dimethylpyrazole-3-carboxylic acid
- STK315876
- F2169-0648
- EN300-83507
- F53504
- CS-0134553
- SCHEMBL8308094
- CHEMBL5174741
- 4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid(SALTDATA: FREE)
- 4-chloro-1,5-dimethyl-1 h-pyrazole-3-carboxylic acid
- Z275169862
- MFCD02253705
- AKOS000304204
- 4-CHLORO-1,5-DIMETHYL-1H-PYRAZOLE-3-CARBOXYLICACID
- 4-chloro-1,5-dimethyl-pyrazole-3-carboxylic Acid
- LS-04506
- MDL： MFCD02253705
- Inchi： 1S/C6H7ClN2O2/c1-3-4(7)5(6(10)11)8-9(3)2/h1-2H3,(H,10,11)
- InChI Key： MBPORVLOAPWZHK-UHFFFAOYSA-N
- SMILES： ClC1C(C(=O)O)=NN(C)C=1C

Computed Properties

Exact Mass: 174.0196052g/mol
Monoisotopic Mass: 174.0196052g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 55.1Å²

4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid Pricemore >>

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abcr	AB266844-250 mg	4-Chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid; .	514800-80-7		250 mg	€168.30	2023-07-20
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